Cas no 2198583-22-9 (N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-9H-purin-6-amine)

• Product Name: N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-9H-purin-6-amine
• CAS No: 2198583-22-9
• MF: C₁₄H₁₄N₁₀
• MW: 322.327959537506
• CID: 5460622
• Update Time: 2025-05-21

N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-9H-purin-6-amine
• N-methyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-7H-purin-6-amine

• Inchi： 1S/C14H14N10/c1-22(14-12-13(16-6-15-12)17-7-18-14)9-4-23(5-9)11-3-2-10-20-19-8-24(10)21-11/h2-3,6-9H,4-5H2,1H3,(H,15,16,17,18)
• InChI Key： IZPKFINYEYVGCL-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3=NN=CN3N=2)CC(C1)N(C)C1C2=C(N=CN2)N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 457
• XLogP3: 0.4
• Topological Polar Surface Area: 104

Additional information on N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-9H-purin-6-amine

Research Brief on N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-9H-purin-6-amine (CAS: 2198583-22-9)

N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-9H-purin-6-amine (CAS: 2198583-22-9) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazolopyridazine and purine scaffold, has shown promising potential as a modulator of key biological targets, particularly in the context of kinase inhibition and cancer therapeutics. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

The synthesis of N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-9H-purin-6-amine involves a multi-step process that leverages modern synthetic organic chemistry techniques. Key steps include the construction of the triazolopyridazine core, followed by the introduction of the azetidine and purine moieties. The compound's structural complexity and high purity have been confirmed through advanced analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These synthetic and analytical efforts have enabled researchers to explore its biological activity with confidence.

Recent in vitro studies have demonstrated that N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-9H-purin-6-amine exhibits potent inhibitory activity against a subset of protein kinases implicated in oncogenic signaling pathways. Specifically, the compound has shown nanomolar affinity for kinases such as AKT and mTOR, which are critical regulators of cell proliferation and survival. Mechanistic studies using cellular assays have further revealed that the compound induces apoptosis and cell cycle arrest in cancer cell lines, suggesting its potential as a targeted therapy for malignancies driven by these kinases.

In vivo pharmacokinetic evaluations of N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-9H-purin-6-amine have revealed favorable drug-like properties, including acceptable oral bioavailability and metabolic stability. Preclinical efficacy studies in xenograft models have demonstrated significant tumor growth inhibition with minimal off-target effects, highlighting its therapeutic window. These findings have positioned the compound as a promising candidate for further development, with ongoing investigations aimed at optimizing its pharmacological profile and exploring combination therapies.

Despite these encouraging results, challenges remain in the development of N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-9H-purin-6-amine. Issues such as potential drug-drug interactions, resistance mechanisms, and formulation stability are currently under investigation. Future research directions include the design of derivatives to improve selectivity and reduce toxicity, as well as the exploration of biomarkers to identify patient populations most likely to benefit from this therapy. Collaborative efforts between academia and industry will be essential to advance this compound through the drug development pipeline.

In conclusion, N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-9H-purin-6-amine (CAS: 2198583-22-9) represents a compelling example of the intersection between chemical biology and drug discovery. Its unique structure and promising preclinical data underscore its potential as a next-generation kinase inhibitor. As research progresses, this compound may pave the way for innovative treatments in oncology and beyond, addressing unmet medical needs and improving patient outcomes.